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Chromium (Cr) isotopes have emerged as a powerful tool in geochemical and cosmochemical

research, providing unique insights into processes ranging from the redox evolution of Earth's

early oceans to the chronology of the nascent Solar System. This technical guide provides an

in-depth overview of the chromium isotope system, its analytical methodologies, and its key

applications for researchers and scientists.

Fundamental Principles of Chromium Isotopes
Chromium has four naturally occurring stable isotopes: ⁵⁰Cr (4.35%), ⁵²Cr (83.79%), ⁵³Cr

(9.50%), and ⁵⁴Cr (2.36%).[1][2][3] Variations in the relative abundances of these isotopes are

driven by two primary mechanisms: mass-dependent fractionation and

nucleosynthetic/radiogenic effects.

Mass-Dependent Isotope Fractionation (δ⁵³Cr): In terrestrial and low-temperature

environments, Cr isotope variations are primarily caused by mass-dependent fractionation,

where heavier isotopes are preferentially partitioned into different phases during chemical or

physical processes.[4] The most significant fractionation occurs during redox reactions.[5][6][7]

Chromium exists in two main valence states in near-surface environments: insoluble Cr(III)

and soluble, mobile Cr(VI).[3] The oxidation of Cr(III) to Cr(VI) and, more importantly, the

reduction of Cr(VI) to Cr(III) result in substantial isotopic fractionation.[7][8] This redox

sensitivity makes the stable Cr isotope ratio, expressed in delta notation (δ⁵³Cr), a potent proxy

for reconstructing past redox conditions.[5][9]
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The δ⁵³Cr value is calculated as: δ⁵³Cr (‰) = [ (⁵³Cr/⁵²Cr)ₛₐₘₚₗₑ / (⁵³Cr/⁵²Cr)ₛₜₐₙₐₐᵣₔ ] - 1 ] * 1000

Where the standard is typically the NIST SRM 979 Cr(NO₃)₃·9H₂O.[10]

Nucleosynthetic and Radiogenic Variations (ε⁵³Cr and ε⁵⁴Cr): In cosmochemistry, variations in

Cr isotope abundances can also reflect the heterogeneous distribution of presolar materials

with distinct nucleosynthetic origins.[1][11][12] These anomalies are most pronounced in the

neutron-rich isotope ⁵⁴Cr.[1] Variations in ⁵⁴Cr/⁵²Cr ratios, expressed in epsilon notation (ε⁵⁴Cr),

are used to trace the genetic heritage of planetary bodies.[1]

Furthermore, ⁵³Cr is the radiogenic daughter product of the extinct radionuclide ⁵³Mn (half-life =

3.7 million years).[2][13][14] This relationship forms the basis of the ⁵³Mn-⁵³Cr short-lived

chronometer, which is invaluable for dating events in the early Solar System, such as the

formation and differentiation of planetesimals.[13][14] Radiogenic excesses of ⁵³Cr are reported

in epsilon notation (ε⁵³Cr).

Analytical Methodology
The precise measurement of chromium isotope ratios is predominantly performed using Multi-

Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[1][8][15][16] The

analytical procedure involves three main stages: sample digestion, chromium purification, and

mass spectrometric analysis.

Experimental Protocol: Chromium Isotope Analysis
Sample Digestion:

For silicate rocks and meteorites, approximately 100-500 mg of powdered sample is

weighed into a Savillex® PFA vial.

Samples are digested using a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃)

acids on a hotplate at ~120°C for several days until complete dissolution is achieved. The

solution is then evaporated to dryness.

The dried residue is redissolved in hydrochloric acid (HCl) or nitric acid to convert fluorides

to chlorides or nitrates. This step is often repeated to ensure complete removal of fluoride

ions.
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Chromium Purification:

A multi-step ion-exchange chromatography procedure is required to separate Cr from the

sample matrix, particularly from isobaric interferences like iron (⁵⁴Fe on ⁵⁴Cr) and titanium

(⁵⁰Ti on ⁵⁰Cr), and other matrix elements.[1][10][16]

Step 1 (Cation Exchange): The sample, dissolved in dilute HCl, is loaded onto a column

containing a cation exchange resin (e.g., Bio-Rad AG50W-X8).[16] Major matrix elements

are retained by the resin, while Cr passes through. This step removes a significant portion

of the matrix.

Step 2 (Anion Exchange): The Cr-bearing fraction is then loaded onto an anion exchange

resin column. This step is effective at removing remaining Fe and other elements.[10]

Step 3 (Final Cleanup): A final, smaller-scale cation or anion exchange step may be

employed to achieve the high purity required for precise MC-ICP-MS analysis.[16] The

total procedural blank should be negligible relative to the amount of Cr in the sample.[1]

Mass Spectrometric Analysis (MC-ICP-MS):

The purified Cr solution (typically 1 ppm) is introduced into the MC-ICP-MS.[1]

Data is acquired in static mode, simultaneously measuring the ion beams of all four Cr

isotopes (⁵⁰Cr, ⁵²Cr, ⁵³Cr, ⁵⁴Cr) in Faraday collectors.[1]

Isobaric interferences from ⁵⁰Ti, ⁵⁰V, and ⁵⁴Fe are monitored and corrected for by

measuring non-interfered isotopes of these elements (e.g., ⁴⁹Ti, ⁵¹V, ⁵⁶Fe).[1]

Instrumental mass bias is corrected using a standard-sample-standard bracketing

technique with a known Cr isotope standard (NIST SRM 979).[10] For high-precision

cosmochemical work, a double-spike technique (e.g., using a ⁵⁰Cr-⁵⁴Cr spike) can be

employed to correct for mass fractionation during both chemical purification and the mass

spectrometer run.[17]

Experimental Workflow Diagram
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Caption: Workflow for chromium isotope analysis from sample digestion to final data

acquisition.

Applications in Geochemistry: Tracing Paleoredox
Conditions
The primary geochemical application of stable Cr isotopes is as a paleoredox proxy, used to

reconstruct the oxygenation history of Earth's oceans and atmosphere.[5][7][9] The proxy is

based on the principle that the oxidation of insoluble Cr(III) in continental rocks to soluble

Cr(VI) requires potent oxidants, primarily manganese oxides, whose formation is linked to the

presence of free oxygen.[5]

This mobile Cr(VI) is transported to the oceans via rivers.[18] In anoxic marine environments,

Cr(VI) can be reduced back to Cr(III) and removed from the water column into sediments. This

reduction preferentially removes lighter Cr isotopes, leaving the remaining dissolved Cr in

seawater isotopically heavy.[7] Sedimentary archives, such as black shales and banded iron

formations (BIFs), can record the δ⁵³Cr signature of ancient seawater, providing a window into

past redox states.[9][19] The presence of significant Cr isotope fractionation in the rock record

is interpreted as evidence for widespread oxidative weathering and, by extension, an

oxygenated atmosphere.[5][14][20]

Logical Relationship of the Cr Paleoredox Proxy
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Caption: Logical flow of the chromium paleoredox proxy from land to sea.
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Table 1: Representative δ⁵³Cr Values in Terrestrial
Materials

Material Type
Typical δ⁵³Cr
Range (‰)

Significance References

Bulk Silicate Earth -0.12 ± 0.10
Baseline terrestrial

value
[17]

River Water

(dissolved)
+0.1 to +1.6

Reflects oxidative

weathering and redox

processes during

transport

[18]

Modern Deep Ocean

Water
+0.6 to +1.2

Represents the

modern oxidized

marine reservoir

[3]

Black Shales (Oxic

Deposition)
> 0

Records isotopically

heavy seawater

signature

[19]

Banded Iron

Formations (GOE)
Positive values

Indicates presence of

atmospheric O₂ pre-

and during the Great

Oxidation Event

[20]

Applications in Cosmochemistry
Chromium isotopes are a cornerstone of cosmochemical studies, used to date early Solar

System events and trace the genetic provenance of planetary materials.[1][2]

The ⁵³Mn-⁵³Cr Short-Lived Chronometer
The decay of ⁵³Mn to ⁵³Cr provides a high-resolution chronometer for events that occurred

within the first ~15-20 million years of Solar System history.[13] During chemical and physical

processes in the protoplanetary disk, such as condensation and planetary differentiation,

manganese and chromium can be fractionated from one another due to their different

volatilities and chemical affinities.[13][21] Once a rock or mineral forms with a specific Mn/Cr
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ratio, the decay of ⁵³Mn leads to an increase in the ⁵³Cr/⁵²Cr ratio over time. By measuring the

⁵³Cr excesses (ε⁵³Cr) and the ⁵⁵Mn/⁵²Cr ratio in different phases of a meteorite, a precise

formation age can be determined from the slope of the resulting isochron.[22] This method has

been crucial for dating the formation of chondrules, the differentiation of asteroids, and

constraining the timeline of planet formation.[14]

Nucleosynthetic Anomalies
Variations in the non-radiogenic isotope ⁵⁴Cr (ε⁵⁴Cr) among different meteorite groups are

interpreted as nucleosynthetic anomalies.[1] These anomalies reflect the incomplete mixing of

diverse presolar dust grains within the protoplanetary disk.[12] Different types of supernovae

produce Cr isotopes in different proportions.[1] Therefore, the ε⁵⁴Cr signature of a planetary

body serves as a genetic fingerprint, tracing the specific mix of presolar material from which it

accreted.[23] This has led to the fundamental discovery of a major isotopic dichotomy between

carbonaceous and non-carbonaceous meteorites, suggesting they formed in distinct regions of

the early Solar System, possibly separated by the orbit of Jupiter.[22]

Table 2: Chromium Isotope Compositions in Meteorites
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Meteorite
Group

ε⁵³Cr
(Radiogenic)

ε⁵⁴Cr
(Nucleosynthe
tic)

Significance References

Non-

Carbonaceous

(NC)

Ordinary

Chondrites
~0.0 to +0.2 +0.48 ± 0.04

Inner Solar

System reservoir
[24]

Enstatite

Chondrites
~0.0 +0.17 ± 0.03

Highly reduced,

inner Solar

System

[24]

Carbonaceous

(CC)

CI Chondrites +0.28 ± 0.01 -0.30 to -0.43

Represents bulk

Solar System

composition

[13][24]

CM, CO, CV

Chondrites
Variable Negative values

Outer Solar

System reservoir
[24]

Differentiated

Bodies

Angrites
Variable (used

for dating)
~0.0

Differentiated

planetesimals
[22]

Ureilites
Variable (used

for dating)
~0.0

Differentiated

planetesimals
[22]

Note: ε⁵³Cr values for differentiated bodies are highly variable and reflect the timing of Mn/Cr

fractionation, forming the basis for isochron dating.

Conclusion and Future Outlook
Chromium isotopes provide a versatile and powerful framework for investigating fundamental

questions in Earth and planetary science. In geochemistry, the δ⁵³Cr paleoredox proxy
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continues to refine our understanding of Earth's oxygenation history, although complexities in

the Cr cycle are an active area of research.[5] In cosmochemistry, the ⁵³Mn-⁵³Cr chronometer

and ε⁵⁴Cr anomalies are indispensable for sequencing the events of the early Solar System

and mapping its original architecture.[13][25]

Future advancements in analytical precision by MC-ICP-MS will continue to enhance the

resolution of these tools.[1][15] Ongoing research focuses on better constraining isotope

fractionation factors in various terrestrial systems and applying the Cr isotope toolkit to an ever-

wider array of terrestrial and extraterrestrial samples, promising further discoveries about the

evolution of our planet and the Solar System.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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